Cas no 1503966-46-8 (3-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine)

• Product Name: 3-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine
• CAS No: 1503966-46-8
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5180597
• Update Time: 2025-05-21

3-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine
• Piperidine, 3-[1-(1,1-dimethylethyl)-1H-pyrazol-5-yl]-

• Inchi： 1S/C12H21N3/c1-12(2,3)15-11(6-8-14-15)10-5-4-7-13-9-10/h6,8,10,13H,4-5,7,9H2,1-3H3
• InChI Key： ALGBEHHQUQHNGO-UHFFFAOYSA-N
• SMILES： N1CCCC(C2N(C(C)(C)C)N=CC=2)C1

Additional information on 3-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine

3-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine: A Comprehensive Overview

3-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine, also known by its CAS number 1503966-46-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a piperidine ring, a six-membered saturated heterocycle, with a pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the tert-butyl group further enhances the molecule's complexity and potential applications.

The synthesis of 3-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, which is crucial for large-scale production in pharmaceutical and chemical industries. The compound's structure has been extensively studied using techniques such as X-ray crystallography and computational modeling, providing insights into its conformational flexibility and electronic properties.

In terms of applications, 3-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine has shown promising results in various pharmacological studies. It exhibits moderate to high affinity for certain G-protein coupled receptors (GPCRs), making it a valuable lead compound in drug discovery programs targeting conditions such as inflammation, pain, and neurodegenerative diseases. Recent research has highlighted its potential as a modulator of the serotonin 5-HT receptor family, which is implicated in mood disorders and anxiety.

The compound's unique combination of structural features also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Additionally, the molecule's photophysical properties have been explored for potential applications in optoelectronic devices.

From an environmental standpoint, the biodegradability and toxicity profiles of 3-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine have been assessed under various conditions. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to fully understand its long-term ecological impacts.

In conclusion, 3-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine, CAS number 1503966468, represents a versatile compound with diverse applications across multiple scientific disciplines. Its structural complexity, coupled with recent advances in synthesis and characterization techniques, positions it as a key molecule for future research and development efforts.